Cas no 1269930-14-4 ((R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate)

• Product Name: (R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate
• CAS No: 1269930-14-4
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 5691032
• PubChem ID: 146013949
• Update Time: 2025-06-03

(R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl3-(piperidin-2-yl)-1H-indole-6-carboxylate
• (R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate
• 1269930-14-4
• 1H-Indole-6-carboxylic acid, 3-(2R)-2-piperidinyl-, methyl ester

• Inchi： 1S/C15H18N2O2/c1-19-15(18)10-5-6-11-12(9-17-14(11)8-10)13-4-2-3-7-16-13/h5-6,8-9,13,16-17H,2-4,7H2,1H3/t13-/m1/s1
• InChI Key： WJWUJGXNRWCDCW-CYBMUJFWSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)NC=C2[C@H]1CCCCN1)=O

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 448.8±40.0 °C(Predicted)
• pka: 15.97±0.30(Predicted)

Additional information on (R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate

Compound CAS No. 1269930-14-4: (R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate

The compound with CAS No. 1269930-14-4, known as (R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its indole ring system, which is a heterocyclic aromatic structure, fused with a pyrrole ring and a benzene ring. The indole moiety is further substituted at the 3-position with a piperidin-2-yl group and at the 6-position with a methyl ester group. The stereochemistry at the chiral center is specified as (R), indicating a specific spatial arrangement of substituents around the carbon atom.

Recent studies have highlighted the potential of (R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate in various therapeutic areas, particularly in the development of novel drug candidates. The indole framework is well-documented for its role in bioactive molecules, including antidepressants, antipsychotics, and anticancer agents. The substitution pattern of this compound, particularly the presence of the piperidinyl group, introduces additional complexity and functionality to the molecule, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability.

The synthesis of (R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate involves a multi-step process that combines principles from stereochemistry and heterocyclic chemistry. Key steps include the formation of the indole ring system, followed by selective substitution at specific positions to introduce the piperidinyl and methyl ester groups. The stereochemical control during these steps is critical to ensure the desired (R) configuration at the chiral center.

From a pharmacological perspective, this compound has been investigated for its potential as a modulator of various biological targets. For instance, recent research has explored its ability to interact with G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes. The piperidinyl group is believed to contribute to receptor binding through hydrogen bonding and hydrophobic interactions, while the methyl ester group may influence membrane permeability and metabolic stability.

In terms of applications, (R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate has shown promise in preclinical models for treating conditions such as neurodegenerative diseases and inflammatory disorders. Its unique structure allows for selective targeting of specific pathways involved in these conditions, potentially offering therapeutic benefits with reduced side effects compared to existing treatments.

Moreover, advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins, further guiding its optimization for therapeutic use. The integration of experimental and computational approaches has significantly accelerated the drug discovery process for this compound.

In conclusion, (R)-Methyl 3-(piperidin-2-yl)-1H-indole-6-carboxylate represents a compelling candidate for further exploration in drug development. Its structural features, combined with emerging research findings, underscore its potential as a novel therapeutic agent across multiple disease areas. Continued investigation into its pharmacokinetics, safety profile, and efficacy will be essential to unlocking its full potential in clinical settings.